Cas no 1774901-36-8 (2-(Azepan-1-yl)pyrimidin-5-ol)

• Product Name: 2-(Azepan-1-yl)pyrimidin-5-ol
• CAS No: 1774901-36-8
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 4915672
• Update Time: 2025-10-29

2-(Azepan-1-yl)pyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Azepan-1-yl)pyrimidin-5-ol

• Inchi： 1S/C10H15N3O/c14-9-7-11-10(12-8-9)13-5-3-1-2-4-6-13/h7-8,14H,1-6H2
• InChI Key： IDJVHDZLSJCKOC-UHFFFAOYSA-N
• SMILES： OC1C=NC(=NC=1)N1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 1.5
• Topological Polar Surface Area: 49.2

Additional information on 2-(Azepan-1-yl)pyrimidin-5-ol

Introduction to 2-(Azepan-1-yl)pyrimidin-5-ol (CAS No. 1774901-36-8)

2-(Azepan-1-yl)pyrimidin-5-ol (CAS No. 1774901-36-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrimidine class, which is well-documented for its role in various pharmacological applications, including antiviral, anticancer, and antimicrobial agents. The presence of an azepane ring in its molecular structure introduces a rigid, cyclic framework that can influence both its chemical reactivity and biological interactions.

The azepan-1-yl moiety is particularly noteworthy as it contributes to the compound's solubility and metabolic stability, making it a promising candidate for further development in drug design. Pyrimidine derivatives are extensively studied for their ability to mimic natural nucleobases, thereby interfering with nucleic acid synthesis in pathogens or cancer cells. The 5-hydroxypyrimidine scaffold further enhances its potential as a bioactive molecule by providing a site for hydrogen bonding and other non-covalent interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies have suggested that 2-(Azepan-1-yl)pyrimidin-5-ol may exhibit inhibitory effects on enzymes involved in DNA replication or repair, making it a candidate for therapeutic intervention in diseases characterized by genomic instability. Additionally, its structural flexibility allows for modifications that could enhance its pharmacokinetic properties, such as oral bioavailability or tissue penetration.

In the context of drug discovery, the synthesis of 2-(Azepan-1-yl)pyrimidin-5-ol has been optimized using multi-step organic reactions, including cyclization and nucleophilic substitution strategies. The introduction of the azepane ring was achieved through a series of well-established transformations that ensure regioselectivity and high yield. These synthetic pathways are critical for producing sufficient quantities of the compound for preclinical testing and eventual clinical trials.

One of the most compelling aspects of this compound is its potential application in addressing emerging therapeutic challenges. For instance, resistant strains of bacteria and viruses often evolve mechanisms to evade existing treatments, necessitating the development of novel chemotherapeutic agents. The unique combination of structural features in 2-(Azepan-1-yl)pyrimidin-5-ol may provide a scaffold for designing molecules that can overcome such resistance mechanisms.

Furthermore, the compound's interaction with biological targets has been explored through various spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided insights into its binding mode and have helped refine structural analogs with improved efficacy. The hydroxyl group at the 5-position of the pyrimidine ring plays a crucial role in stabilizing interactions with protein receptors, suggesting that modifications at this position could fine-tune its pharmacological profile.

The field of medicinal chemistry continues to evolve rapidly, driven by interdisciplinary collaborations between chemists, biologists, and pharmacologists. 2-(Azepan-1-yl)pyrimidin-5-ol represents a prime example of how structural innovation can lead to the discovery of new therapeutic agents. Its unique combination of a pyrimidine core and an azepane side chain positions it as a versatile building block for future drug candidates.

As research progresses, additional derivatives of this compound are being synthesized and evaluated for their biological activity. Computational methods are increasingly employed to predict promising analogs before they are synthesized in the lab, significantly reducing the time and cost associated with drug development. This approach aligns with global efforts to accelerate the discovery of new treatments for complex diseases.

The potential applications of 2-(Azepan-1-yl)pyrimidin-5-ol extend beyond traditional pharmaceuticals. Its structural motifs may also be relevant in materials science, where similar compounds are used as ligands or catalysts in industrial processes. The versatility of pyrimidine derivatives underscores their importance as fundamental building blocks in both chemistry and biology.

In conclusion,2-(Azepan-1-yl)pyrimidin-5-ol (CAS No. 1774901-36-8) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of an azepane ring and a hydroxypyrimidine scaffold makes it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological functions and synthetic strategies for this class of compounds,2-(Azepan-y l)pyrimidin -5 -ol is poised to play an important role in shaping future therapeutic landscapes.